Cas no 60508-85-2 ((2,5-dihydroxy-phenyl)-acetic acid methyl ester)

• Product Name: (2,5-dihydroxy-phenyl)-acetic acid methyl ester
• CAS No: 60508-85-2
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 2068220
• PubChem ID: 13790504
• Update Time: 2025-04-21

(2,5-dihydroxy-phenyl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (2,5-dihydroxy-phenyl)-acetic acid methyl ester
• (2,5-Dihydroxy-phenyl)-essigsaeure-methylester
• Me ester-(2,5-Dihydroxyphenyl)acetic acid
• methyl (2,5-dihydroxyphenyl)acetate
• methyl 2,5-dihydroxyphenylacetate
• methyl 2-(2,5-dihydroxyphenyl)acetate
• ULASCVJUGWDMFN-UHFFFAOYSA-N
• 60508-85-2
• SCHEMBL3545527
• 2,5-dihydroxyphenylacetic acid methylester

• Inchi： 1S/C9H10O4/c1-13-9(12)5-6-4-7(10)2-3-8(6)11/h2-4,10-11H,5H2,1H3
• InChI Key： ULASCVJUGWDMFN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC(=O)OC)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones